Cas no 7424-53-5 (3,5-Heptanedione,2-methyl-)

• Product Name: 3,5-Heptanedione,2-methyl-
• CAS No: 7424-53-5
• Molecular Formula: C₈H₁₄O₂
• Molecular Weight: 142.19600
• CID: 578997
• PubChem ID: 238496

3,5-Heptanedione,2-methyl- Properties

Names and Identifiers

• 3,5-Heptanedione,2-methyl-
• 2-methylheptane-3,5-dione
• 2-Methyl-3,5-heptanedione
• 2-Methyl-heptan-3,5-dion
• 2-methyl-heptane-3,5-dione
• 3,5-Heptanedione,2-methyl
• 6-Methyl-3,5-heptadienone
• 6-Methyl-3,5-heptanedione
• Isobutyrylpropionylmethane
• 7424-53-5
• DTXSID50285805
• AKOS004115519
• NSC42866
• SCHEMBL407285
• EN300-70272
• NSC-42866

• InChIKey： VVALZQWOQKHDIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O2/c1-4-7(9)5-8(10)6(2)3/h6H,4-5H2,1-3H3
• SMILES： CCC(=O)CC(=O)C(C)C

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 142.099
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 1.58070
• PSA: 34.14000
• Refractive Index: 1.418
• Boiling Point: 197.4°Cat760mmHg
• Flash Point: 69.6°C
• Density: 0.916

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds